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Executive Summary
Cadmium-113 (¹¹³Cd) is a naturally occurring primordial radionuclide, notable for its

exceptionally long half-life and its unique decay mechanism. It undergoes a fourth-forbidden

non-unique beta decay to Indium-113 (¹¹³In), a process of significant interest in nuclear physics

for testing nuclear models and understanding highly suppressed weak interactions.[1][2] This

document provides a comprehensive technical overview of the decay properties of ¹¹³Cd,

including its half-life, decay energy (Q-value), and decay scheme. Furthermore, it details the

sophisticated experimental protocols employed to measure these fundamental characteristics

with high precision. This guide is intended to serve as a core reference for researchers in

nuclear science, radiochemistry, and related fields where the precise properties of ¹¹³Cd are

critical.

Core Decay Properties of Cadmium-113
The decay of ¹¹³Cd is characterized by a direct beta (β⁻) emission from its ground state to the

ground state of ¹¹³In. This transition involves a significant change in nuclear spin and parity,

from Jπ = 1/2+ for ¹¹³Cd to Jπ = 9/2+ for ¹¹³In, classifying it as a fourth-forbidden non-unique

decay.[2][3] This high degree of "forbiddenness" is the primary reason for its extremely long

half-life.[3]
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The key quantitative properties of ¹¹³Cd and its metastable isomer, ¹¹³ᵐCd, are summarized in

the table below for clarity and comparative analysis.

Property
Cadmium-113
(¹¹³Cd)

Cadmium-113m
(¹¹³ᵐCd)

Reference(s)

Half-life (T½)
(8.04 ± 0.05) × 10¹⁵

years
13.9 years [3][4][5]

7.73 (+0.60 / -0.57) ×

10¹⁵ years

13.61 (+0.22 / -0.29)

years
[1]

Decay Mode Beta Minus (β⁻)

Beta Minus (β⁻) &

Isomeric Transition

(IT)

[5]

Daughter Nuclide ¹¹³In
¹¹³In (via β⁻), ¹¹³Cd

(via IT)
[5][6]

Q-value (β⁻ Decay) 323.89(27) keV ~580 keV [7]

Branching Ratio 100% (β⁻)
~99.9% (β⁻), ~0.1%

(IT)
[5]

Spin and Parity (Jπ) 1/2+ 11/2- [3][6]

Natural Abundance 12.227(7)% Synthetic [6][8]

Decay Scheme Visualization
The decay pathway of ¹¹³Cd to ¹¹³In is a cornerstone of its study. The following diagram,

generated using the DOT language, illustrates this nuclear transition, highlighting the initial and

final states, decay type, and key energy and lifetime values.
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¹¹³Cd
(Ground State)

Jπ = 1/2+

¹¹³In
(Ground State)

Jπ = 9/2+

 β⁻ Decay
 T½ ≈ 8.0 x 10¹⁵ yr

 Qβ = 323.89(27) keV
 (4th Forbidden Non-Unique)

Click to download full resolution via product page

Decay scheme of Cadmium-113 to Indium-113.

Experimental Protocols for Property Determination
The measurement of the extremely long half-life and subtle decay properties of ¹¹³Cd requires

highly sensitive and specialized experimental techniques designed to maximize signal while

minimizing background noise.

Calorimetric (Bolometric) Measurement
This is a leading technique for precisely measuring the beta decay spectrum and half-life of

¹¹³Cd.[1] It relies on the principle of detecting the minute temperature rise from the energy

deposited by a decay event within a crystal at cryogenic temperatures.

Detector and Source: The experiment uses a crystal that contains cadmium, such as

Cadmium Tungstate (CdWO₄) or Cadmium Zinc Telluride (CdZnTe), which acts as both the

source of the decays and the detector itself.[1][3] This "source=detector" configuration

provides a nearly 100% detection efficiency.[9]

Operating Principle: The crystal is cooled to milli-Kelvin temperatures in a cryostat.[10] When

a ¹¹³Cd nucleus decays, the emitted beta particle deposits its kinetic energy within the

crystal, causing a tiny, measurable increase in temperature. This thermal signal is detected

by a sensitive thermometer, such as a Neutron Transmutation Doped (NTD) thermistor.[10]

Background Reduction: To achieve the required sensitivity, these experiments are located in

deep underground laboratories (e.g., Gran Sasso National Laboratories, Canfranc

Underground Laboratory) to shield against cosmic radiation.[1][3] Further background

rejection can be achieved with scintillating bolometers, which produce both a heat signal and
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a light (scintillation) signal, allowing for the discrimination of beta events from alpha particle

backgrounds.[10]

Half-life Calculation: The half-life is determined by the formula T½ = ln(2) * (N / A), where N

is the total number of ¹¹³Cd atoms in the crystal (determined precisely via mass

spectrometry) and A is the measured decay rate (activity) from the bolometer's energy

spectrum.

Scintillator-Based Measurement
This method also utilizes a CdWO₄ crystal but operates it as a scintillator coupled to light

detectors.

Workflow: A low-background CdWO₄ crystal scintillator is optically coupled to highly sensitive

photomultiplier tubes (PMTs).[3][4] The energy from the ¹¹³Cd beta decay excites the crystal,

causing it to emit scintillation light. The PMTs detect this light and convert it into an electrical

signal, the amplitude of which is proportional to the deposited energy.[4]

Data Analysis: The experiment runs for an extended period (thousands of hours) to

accumulate sufficient statistics.[4] Pulse-shape analysis is often employed to distinguish true

beta decay events from background noise originating from the PMTs or other sources.[3]

Environment: Like bolometric experiments, these setups are housed in underground facilities

and surrounded by extensive passive shielding (e.g., lead, copper) to minimize external

background radiation.[4]
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Comparison of bolometric and scintillator experimental workflows.

Penning Trap Mass Spectrometry for Q-value
Determination
The decay energy, or Q-value, is a critical parameter for theoretical models of the decay

spectrum. The most precise method for its determination is not through decay measurement

but through high-precision mass measurement of the parent and daughter atoms.[7]

Principle: The Q-value of the ¹¹³Cd beta decay is equivalent to the mass difference between

the parent (¹¹³Cd) and daughter (¹¹³In) atoms, according to Einstein's mass-energy

equivalence (Q = [m(¹¹³Cd) - m(¹¹³In)]c²).[7]

Methodology: A Penning trap uses a strong, uniform magnetic field and a weak electrostatic

field to confine ions.[7] The confined ions move in a circular path with a characteristic

cyclotron frequency that is inversely proportional to their mass-to-charge ratio. By alternately
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introducing ¹¹³Cd and ¹¹³In ions into the trap and measuring their cyclotron frequencies with

extreme precision, a highly accurate ratio of their masses is obtained.[11]

Significance: This technique provides a Q-value with an uncertainty of less than 1 keV.[7]

This precise value is a crucial input for fitting the experimentally measured beta spectrum,

testing nuclear theory, and constraining parameters such as the effective axial-vector

coupling constant (gₐ).[2][7]

Conclusion
Cadmium-113 stands out as a subject of intensive study due to its highly forbidden beta decay,

offering a unique window into nuclear structure and the weak force. The precise determination

of its half-life and decay properties has been made possible by advancements in low-

background experimental techniques, particularly cryogenic bolometry and high-precision mass

spectrometry. The data and methodologies presented in this guide represent the current state

of knowledge and provide a foundational basis for ongoing and future research into rare

nuclear processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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